Cas no 1171482-59-9 (1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea)

• Product Name: 1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea
• CAS No: 1171482-59-9
• MF: C₂₂H₂₇N₃O₃
• MW: 381.46808552742
• CID: 5868953
• PubChem ID: 30376929
• Update Time: 2025-10-11

1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]urea
• 1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea
• 1171482-59-9
• AKOS024513261
• SR-01000923215-1
• F5540-0207
• SR-01000923215
• VU0646975-1
• 1-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)urea

• Inchi： 1S/C22H27N3O3/c1-15(2)12-13-25-20-10-7-18(14-16(20)4-11-21(25)26)24-22(27)23-17-5-8-19(28-3)9-6-17/h5-10,14-15H,4,11-13H2,1-3H3,(H2,23,24,27)
• InChI Key： VNOCLPLSOUANGQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1)C(NC1C=CC2=C(C=1)CCC(=O)N2CCC(C)C)=O

Computed Properties

• Exact Mass: 381.20524173g/mol
• Monoisotopic Mass: 381.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea

1-(4-Methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea (CAS No. 1171482-59-9) stands out as a fascinating molecule with potential applications in various fields. This compound is a urea derivative with a complex structure that includes a tetrahydroquinoline moiety and a methoxyphenyl group. Its unique architecture makes it a subject of interest for researchers exploring its pharmacological properties and synthetic methodologies.

The synthesis of 1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its potential use in pharmaceutical applications. The incorporation of the tetrahydroquinoline ring introduces significant structural complexity, making this compound a challenging yet rewarding target for synthetic chemists.

One of the most promising aspects of this compound is its potential as a bioactive agent. Preliminary in vitro studies suggest that 1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea exhibits selective activity against certain enzymes and cellular pathways. These findings have sparked interest in exploring its role in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. The presence of the methoxyphenyl group is believed to contribute to its bioavailability and pharmacokinetic profile, making it a candidate for further preclinical testing.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of CAS No. 1171482-59-9 with various biological targets. These simulations provide valuable insights into its binding affinity and selectivity, which are crucial for understanding its mechanism of action. Additionally, the use of machine learning algorithms has facilitated the prediction of its toxicity and metabolic pathways, further enhancing its potential as a lead compound in drug development.

The structural uniqueness of 1-(4-methoxyphenyl)-3-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]urea also makes it an attractive candidate for material science applications. Its rigid framework and conjugated system could be exploited in the design of advanced materials such as organic semiconductors or sensors. Researchers are currently investigating its electronic properties to assess its suitability for these applications.

In conclusion, CAS No. 1171482-59